Cas no 1361825-07-1 (6-Chloro-5-(2,3-dichlorophenyl)picolinic acid)

• Product Name: 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid
• CAS No: 1361825-07-1
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926853
• Update Time: 2025-11-01

6-Chloro-5-(2,3-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-3-1-2-6(10(8)14)7-4-5-9(12(17)18)16-11(7)15/h1-5H,(H,17,18)
• InChI Key： JYNNCEGZFCKEGU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=NC(C(=O)O)=CC=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid

6-Chloro-5-(2,3-dichlorophenyl)picolinic Acid: A Comprehensive Overview

The compound 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid, identified by the CAS number 1361825-07-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key features: the presence of a chlorine atom at position 6, a dichlorophenyl group at position 5, and the picolinic acid backbone, which is a derivative of picolinic acid with two chlorine substituents.

Picolinic acid, a bicyclic compound with a fused pyridine ring, is known for its role in various biological processes. The substitution pattern in 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid introduces additional functionality, making it a promising candidate for exploring novel therapeutic agents. Recent studies have focused on its potential as an anti-inflammatory agent, where the chlorinated substituents play a crucial role in modulating the compound's activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. Advanced methodologies, such as Suzuki coupling or nucleophilic aromatic substitution, are employed to introduce the dichlorophenyl group at position 5 and the chlorine atom at position 6. These reactions are optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of physicochemical properties, 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid exhibits a melting point of approximately 240°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control and structural elucidation.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory effects through inhibition of cyclooxygenase (COX) enzymes and reduction of pro-inflammatory cytokines such as interleukin-6 (IL-6). Additionally, it has shown promise as an antioxidant agent by scavenging free radicals and reducing oxidative stress in cellular models.

One of the most exciting developments involving 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid is its potential application in cancer therapy. Research indicates that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. Furthermore, its ability to enhance the efficacy of conventional chemotherapeutic agents suggests a synergistic effect that could improve treatment outcomes.

In conclusion, 6-Chloro-5-(2,3-dichlorophenyl)picolinic acid, with its unique structure and diverse biological activities, represents a valuable asset in the realm of drug discovery. As ongoing research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic development.